2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H21NO2/c1-13-4-7-16(8-5-13)11-19-18(20)12-21-17-9-6-14(2)10-15(17)3/h4-10H,11-12H2,1-3H3,(H,19,20)
• InChI Key: ZHSQQHGTYGLEML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)COC2=C(C=C(C=C2)C)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide, also known as DMBA, is a synthetic compound that has been widely used in scientific research for its various biochemical and physiological effects. It was first synthesized in the early 1970s and has since become an important tool for scientists studying the mechanisms of action of various biological processes.

Mechanism of Action

2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide is believed to induce tumors by causing DNA damage and mutations in cells. It has been shown to bind to DNA and form adducts, which can lead to mutations and chromosomal aberrations. 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide also activates various signaling pathways involved in cell growth and proliferation, leading to the development of tumors.
Biochemical and Physiological Effects:
2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, inflammation, and apoptosis. It has also been shown to alter the expression of various genes involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide is its ability to induce tumors in animal models, making it a valuable tool for studying carcinogenesis. However, it is important to note that the effects of 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide can vary depending on the dose, duration of exposure, and animal model used. Additionally, 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide is a potentially hazardous compound and should be handled with care in the laboratory.

Future Directions

There are several future directions for the use of 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide in scientific research. One area of interest is the development of novel therapeutic agents that target the mechanisms of action of 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide-induced tumors. Additionally, there is a need for further research on the effects of 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide on different cell types and in different animal models. Finally, the development of new methods for detecting 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide adducts in DNA could provide valuable insights into the mechanisms of carcinogenesis.

Synthesis Methods

The synthesis of 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide involves several steps, including the reaction of 2,4-dimethylphenol with benzyl chloride to form 2,4-dimethylbenzyl ether, which is then reacted with acetic anhydride to form the acetate derivative. This intermediate is then reacted with 4-methylbenzylamine to yield the final product, 2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-(4-methylbenzyl)acetamide has been used extensively in scientific research to study various biological processes, including cancer development, cell cycle regulation, and gene expression. It has been shown to induce tumors in animal models, making it a valuable tool for studying the mechanisms of carcinogenesis.